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For Researchers, Scientists, and Drug Development Professionals

Ethylene-vinyl acetate (EVA) copolymers are widely utilized for their flexibility and toughness
in applications ranging from packaging to biomedical devices. However, for uses requiring
controlled gas environments, such as pharmaceutical packaging or modified atmosphere
packaging for food, enhancing their gas barrier properties is crucial. The incorporation of
nanofillers into the EVA matrix to create nanocomposites presents a promising strategy to
significantly reduce gas permeability. This guide provides an objective comparison of the gas
barrier performance of various EVA nanocomposites, supported by experimental data, detailed
methodologies, and a mechanistic explanation of the barrier enhancement.

Mechanism of Barrier Improvement: The Tortuous
Path

The primary mechanism by which impermeable nanofillers enhance the gas barrier properties
of a polymer matrix is the creation of a "tortuous path."[1] Dispersed, high-aspect-ratio
nanofillers, such as clays or graphene, act as physical obstacles, forcing gas molecules to
navigate a longer, more complex route through the polymer matrix. This increased diffusion
path length effectively slows down the rate of gas permeation. The effectiveness of this
mechanism is dependent on several factors, including the type of nandfiller, its concentration,
its aspect ratio, and the quality of its dispersion and orientation within the polymer matrix.[2]
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Start: Materials Preparation

Start: Materials Preparation

Dissolve EVA pellets in a suitable solvent
(e.g., toluene or chloroform) with stirring
and gentle heating (e.g., 60-80°C)

Dry EVA pellets and nanofiller i

(e.g., 80°C for 4 hours in vacuum oven)

i Disperse nandfiller in a separate portion of the solvent
(sonication may be used for better dispersion)
Pre-mix EVA and nandfiller
in desired weight ratio i
L Add the nanofiller dispersion to the EVA solution
and stir for several hours to ensure homogeneity
Melt compound in an internal mixer
(e.g., Brabender or twin-screw extruder)
- Temperature: 140-170°C
- Rotor speed: 60-100 rpm
- Mixing time: 5-10 minutes Cast the mixture onto a level surface
i (e.g., a glass plate or Petri dish)
Compression mold the compound into films i
- Preheating: 2-5 minutes at 160°C Evaporate the solvent slowly at room temperature
- Compression: 5-10 minutes at 10-15 MPa followed by drying in a vacuum oven
- Cooling: Under pressure to room temperature to remove residual solvent

End: Nanocomposite Film End: Nanocomposite Film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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